Cas no 101080-09-5 (3,3-Dimethylpiperazine-2,6-dione)

• Product Name: 3,3-Dimethylpiperazine-2,6-dione
• CAS No: 101080-09-5
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 124460
• Update Time: 2023-08-02

3,3-Dimethylpiperazine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperazinedione,3,3-dimethyl-
• 2,6-Piperazinedione,3,3-dimethyl-(6CI)
• 3,3-dimethylpiperazine-2,6-dione
• 3,3-Dimethylpiperazine-2,6-dione

• Inchi： 1S/C6H10N2O2/c1-6(2)5(10)8-4(9)3-7-6/h7H,3H2,1-2H3,(H,8,9,10)
• InChI Key： XTQZTPFSKIZSKF-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)NCC(N1)=O

Computed Properties

• Exact Mass: 142.074
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2